Cas no 2171307-76-7 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid)
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid
- EN300-1475792
- (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid
- 2171307-76-7
-
- Inchi: 1S/C27H34N2O5/c1-3-4-9-19(16-25(30)31)29-26(32)18(2)14-15-28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t18?,19-/m1/s1
- InChI Key: KPDSFSVFHPFIEQ-MUMRKEEXSA-N
- SMILES: O(C(NCCC(C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475792-1.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475792-50mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-100mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-250mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-500mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-1000mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-2500mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-5000mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1475792-10000mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]heptanoic acid |
2171307-76-7 | 10000mg |
$14487.0 | 2023-09-29 |
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid
Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic Acid (CAS No. 2171307-76-7)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid, identified by its CAS number 2171307-76-7, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by a complex amino acid derivative structure, holds promise in various biomedical applications, including the development of targeted therapies and the exploration of novel drug mechanisms.
The molecular structure of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluoren-9-ylmethoxycarbonyl moiety enhances its binding affinity to specific biological targets, while the chiral center at the (3R) position ensures enantioselectivity, a critical factor in drug design. This structural complexity not only influences its pharmacokinetic profile but also opens avenues for tailored modifications to optimize therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological systems. Studies have demonstrated that the fluoren moiety can serve as a scaffold for designing molecules with enhanced solubility and metabolic stability, crucial attributes for drug candidates. Furthermore, the methylbutanamidoheptanoic acid backbone provides a flexible framework that can be modified to improve pharmacological properties such as bioavailability and target specificity.
In the realm of drug discovery, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid has been explored as a potential intermediate in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of the fluoren group into peptidomimetic structures has shown promise in enhancing their stability and binding affinity, making them attractive candidates for further development.
The compound's unique structural features also make it a valuable tool in biochemical research. Its ability to interact with specific enzymes and receptors has been investigated in vitro, providing insights into potential therapeutic pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases. These findings underscore the importance of exploring structurally diverse molecules in the quest for novel therapeutics.
Moreover, the synthesis of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as asymmetric catalysis and protective group strategies, highlighting the compound's complexity and the expertise required for its production. This synthetic challenge underscores the compound's potential as a building block for more complex pharmaceutical agents.
As research continues to evolve, the applications of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid are expected to expand. Innovations in drug delivery systems and targeted therapies may further enhance its utility in clinical settings. Additionally, collaborations between academic researchers and industry scientists are likely to drive new discoveries, leveraging the compound's unique properties for addressing unmet medical needs.
The growing interest in this compound is also reflected in its increasing presence in patent literature and scientific publications. Researchers worldwide are investigating its potential applications across multiple therapeutic areas, including oncology, immunology, and neurology. This widespread interest underscores the compound's versatility and its potential to contribute significantly to future medical breakthroughs.
In conclusion,(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid (CAS No. 2171307-76-7) stands as a testament to the innovative spirit of modern chemical research. Its complex structure, unique functional groups, and promising biological activities position it as a valuable asset in pharmaceutical development. As scientific understanding continues to advance, this compound is poised to play an increasingly important role in shaping the future of medicine.
2171307-76-7 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)